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Abstract

This technical guide provides an in-depth overview of Iron(ll) fluoride tetrahydrate
(FeF2-4H20), a compound of interest in various scientific and industrial fields. This document
details its chemical and physical properties, provides comprehensive experimental protocols for
its synthesis and characterization, and discusses its current applications. Safety and handling
information is also included to ensure its proper use in a laboratory setting. All quantitative data
is presented in clear, tabular formats for ease of reference.

Introduction

Iron(ll) fluoride, in its tetrahydrated form, is an inorganic compound with the chemical formula
FeF2-4H20.[1][2][3][4] While the anhydrous form has garnered attention for applications in
materials science, particularly in battery technology, the hydrated form serves as a crucial
precursor and is of interest for various synthetic applications.[1][5] Fluoride-containing
compounds, in general, play a significant role in diverse areas ranging from oil refining and
organic synthesis to the manufacturing of pharmaceuticals.[2] This guide aims to be a
comprehensive resource for professionals requiring detailed technical information on Iron(ll)
fluoride tetrahydrate.

Properties of Iron(ll) Fluoride Tetrahydrate
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Iron(ll) fluoride tetrahydrate is a white or colorless crystalline solid.[2][6] It is slightly soluble in
water and insoluble in organic solvents such as ethanol and ether.[1] The compound dissolves
in dilute hydrofluoric acid.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Iron(ll) fluoride tetrahydrate is
provided in Table 1.

Property Value Reference(s)
CAS Number 13940-89-1 [1][3]
Molecular Formula FeF2-4H20 [1112][3][4]
Molecular Weight 165.90 g/mol [1103114]
Appearance White to colorless hexagonal C1l6]

crystals
Density 2.20 g/cm?3 [1]
Melting Point 100 °C (decomposes) [1]

- Slightly soluble in water;
Solubility ) [1]
Insoluble in ethanol, ether

Crystal Structure

Iron(ll) fluoride tetrahydrate can exist in two polymorphic forms: rhombohedral and
hexagonal.[1] The crystal structure is characterized by the presence of four water molecules for
each iron(ll) fluoride unit, which are integral to its crystalline lattice.[6]

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and
characterization of Iron(ll) fluoride tetrahydrate.

Synthesis of Iron(ll) Fluoride Tetrahydrate
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The synthesis of Iron(ll) fluoride tetrahydrate is achieved by the reaction of metallic iron with
hydrofluoric acid.[1]

Materials:

e Iron filings or powder (high purity)

o Hydrofluoric acid (HF), 40% aqueous solution

o Ethanol (95%)

« Distilled water

o Beakers and flasks (Teflon or other HF-resistant polymer)
 Stirring plate and magnetic stirrer

« Filtration apparatus (Buchner funnel, filter paper)

» Drying oven or desiccator

Procedure:

e In a fume hood, carefully add a stoichiometric excess of iron filings to a Teflon beaker.

e Slowly add a warm 40% aqueous solution of hydrofluoric acid to the beaker while stirring
continuously with a magnetic stirrer. The reaction is exothermic.

o Continue stirring the mixture until the evolution of hydrogen gas ceases, indicating the
complete reaction of the iron. The solution will appear pale green.

e Once the reaction is complete, remove the magnetic stirrer and filter the warm solution to
remove any unreacted iron and other solid impurities.

 To the filtrate, slowly add an equal volume of 95% ethanol while stirring. This will cause the
precipitation of Iron(ll) fluoride tetrahydrate crystals.

» Allow the mixture to stand for a period to ensure complete precipitation.
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e Collect the crystals by vacuum filtration using a Buchner funnel and wash them with a small
amount of cold ethanol.

» Dry the crystals in a low-temperature oven (below 50°C) or in a desiccator to obtain the final
product.

Purification by Recrystallization

For higher purity, the synthesized Iron(ll) fluoride tetrahydrate can be recrystallized.

Materials:

Crude Iron(ll) fluoride tetrahydrate

Dilute hydrofluoric acid

Ethanol

Heating and stirring apparatus

Filtration equipment

Procedure:

Dissolve the crude Iron(ll) fluoride tetrahydrate in a minimal amount of warm, dilute
hydrofluoric acid.

e Filter the hot solution to remove any insoluble impurities.

 Allow the solution to cool slowly to room temperature, which will induce the formation of
purer crystals.

» Further cooling in an ice bath can enhance the yield.

o Collect the recrystallized product by filtration, wash with a small amount of cold ethanol, and
dry as described in the synthesis protocol.

Characterization Techniques

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1143722?utm_src=pdf-body
https://www.benchchem.com/product/b1143722?utm_src=pdf-body
https://www.benchchem.com/product/b1143722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The identity and purity of the synthesized Iron(ll) fluoride tetrahydrate should be confirmed
using appropriate analytical techniques.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the presence of water of
hydration and the Fe-F bond. The sample is typically prepared as a KBr pellet.

o X-Ray Diffraction (XRD): To confirm the crystalline structure and phase purity of the
compound.

o Thermogravimetric Analysis (TGA): To determine the water content by observing the mass
loss upon heating.

Applications

Iron(ll) fluoride and its hydrated form have several applications in research and industry.
o Catalysis: It is used as a catalyst in some organic reactions.[1]

o Battery Research: Anhydrous Iron(ll) fluoride is investigated as a high-energy-density
cathode material for lithium-ion and fluoride-ion batteries.[1] The tetrahydrate can serve as a
precursor in the synthesis of the anhydrous form.

o Pharmaceutical and Chemical Synthesis: As a source of fluoride ions, it can be used in the
synthesis of other fluorine-containing compounds.[2]

Safety and Handling

Iron(ll) fluoride tetrahydrate is a hazardous substance and must be handled with appropriate
safety precautions.

Hazard Summary

A summary of the GHS hazard statements for Iron(ll) fluoride tetrahydrate is provided in
Table 2.
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Hazard Statement Description Reference(s)
H302 Harmful if swallowed [1114]
H312 Harmful in contact with skin [1][4]
Causes severe skin burns and
H314 [11[4]
eye damage
H332 Harmful if inhaled [1114]

Recommended Handling Procedures

Always handle Iron(ll) fluoride tetrahydrate in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

e Avoid inhalation of dust and contact with skin and eyes.

 In case of contact, immediately flush the affected area with copious amounts of water and
seek medical attention.

» Store the compound in a tightly sealed container in a cool, dry place away from incompatible
materials.

Visualizations
Experimental Workflow for Synthesis and
Characterization

The following diagram illustrates the logical workflow for the synthesis, purification, and
characterization of Iron(ll) fluoride tetrahydrate.
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Caption: Workflow for the synthesis and characterization of Iron(ll) fluoride tetrahydrate.
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This document is intended for informational purposes only and should not be used as a
substitute for professional scientific guidance. Always consult the relevant safety data sheets
and established laboratory protocols before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Iron(ll) fluoride tetrahydrate | F2FeH804 | CID 71310160 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. americanelements.com [americanelements.com]
o 3.researchgate.net [researchgate.net]

¢ 4. angenechemical.com [angenechemical.com]

e 5. pubs.acs.org [pubs.acs.org]

¢ 6. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to Iron(ll) Fluoride
Tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143722#iron-ii-fluoride-tetrahydrate-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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